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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the experimental setups and protocols for the

search of the double beta decay of Selenium-82 (⁸²Se). The content is intended to guide

researchers and scientists in understanding the intricate methodologies employed in these rare

event searches.

Introduction to Selenium-82 Double Beta Decay
Double beta decay is a rare nuclear decay process where two neutrons in a nucleus are

simultaneously converted into two protons, with the emission of two electrons and two anti-

neutrinos. The neutrinoless mode of this decay (0νββ), should it be observed, would have

profound implications for particle physics, demonstrating that neutrinos are their own

antiparticles (Majorana particles) and providing information on the neutrino mass scale.

Selenium-82 is a promising candidate isotope for these searches due to its relatively high Q-

value (the total energy released in the decay) of approximately 2998 keV, which places the

potential 0νββ signal in a region with typically lower background radiation.[1]

Key Experiments and Methodologies
Several major experiments have searched for or are currently searching for the double beta

decay of ⁸²Se. These experiments utilize different detector technologies and methodologies to

achieve ultra-low background conditions and high detection efficiency. The primary

experiments discussed in these notes are NEMO-3, its successor SuperNEMO, and CUPID-0.
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Data Presentation: Comparison of Key ⁸²Se Double Beta
Decay Experiments

Parameter NEMO-3
SuperNEMO
(Demonstrator)

CUPID-0

⁸²Se Isotope Mass ~0.932 kg[2] ~6.11 kg[1][3]
~10 kg of Zn⁸²Se

crystals[4]

Enrichment of ⁸²Se Not specified 96-99%[1] 95%[4]

Detector Technology Tracker-Calorimeter[5]
Tracker-Calorimeter[3]

[5]

Cryogenic

Calorimeters

(Scintillating

Bolometers)[4]

⁸²Se Source Form Thin foils[6] Thin foils[1][3]
Zinc Selenide (ZnSe)

crystals[4]

Energy Resolution (at

Qββ)
~3.6% (σ) at 3 MeV[2]

~1.7% (σ) at 3 MeV

(projected)[2]

High, not explicitly

stated in %

2νββ Half-life

Measurement

[9.39 ± 0.17(stat) ±

0.58(syst)] × 10¹⁹ y[7]

Precise

measurements

planned[5]

[8.60 ± 0.03(stat)

+0.17/-0.10(syst)] ×

10¹⁹ y[8]

0νββ Half-life Limit

(90% C.L.)
> 2.5 × 10²³ y[7]

> 6.5 × 10²⁴ y

(projected)[9]
> 4.6 × 10²⁴ y[10]

Background Index

(counts/keV/kg/y)
Not explicitly stated < 10⁻⁴ (projected)[5]

(3.6 +1.9/-1.4) ×

10⁻³[11]

Location
Modane Underground

Laboratory (LSM)[5]

Modane Underground

Laboratory (LSM)[3]

Gran Sasso National

Laboratory (LNGS)[4]

Experimental Protocols
Protocol 1: NEMO-3 & SuperNEMO - Tracker-Calorimeter
Technique
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This protocol outlines the general methodology employed by the NEMO-3 and SuperNEMO

experiments, which utilize a distinctive combination of a tracking detector and a calorimeter.[5]

This allows for the reconstruction of the full topology of the decay event, providing powerful

background rejection capabilities.[9]

1. Source Foil Preparation and Enrichment:

Obtain Selenium-82 with high isotopic enrichment (e.g., >95%).[1] The enrichment is

typically performed via gas centrifugation of Selenium Hexafluoride (SeF₆).[12]

Produce thin, ultra-radiopure foils of ⁸²Se.[1] The SuperNEMO demonstrator uses 34 foils,

each 0.3 mm thick.[1][3]

The purification processes aim to achieve activities below 2 μBq/kg for ²⁰⁸Tl and 10 μBq/kg

for ²¹⁴Bi.[1]

2. Detector Assembly:

The detector is modular, with the source foils placed in the center.[3]

Surrounding the foils is a tracking detector, composed of drift cells operating in Geiger mode,

to reconstruct the trajectories of the emitted electrons.[2][3]

The tracking volume is enclosed by a calorimeter made of plastic scintillator blocks coupled

to photomultiplier tubes (PMTs) to measure the energy of the electrons.[2][3]

3. Shielding and Environment:

The entire detector is housed deep underground to reduce the cosmic-ray induced

background.[3][5]

A multi-layered shield is employed to mitigate background radiation from the surrounding

rock and detector materials. This typically includes layers of iron to shield against gamma

rays and water or polyethylene to moderate and capture neutrons.[2]

A magnetic field is applied to the tracking volume to help distinguish between electrons and

positrons by their curvature.[9]
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4. Data Acquisition and Analysis:

The signals from the tracking detector and calorimeter are recorded for each event.

Event reconstruction software is used to identify two-electron events originating from a

common vertex on the source foil.

Cuts are applied to the data based on the reconstructed topology, energy of the electrons,

and time-of-flight to discriminate signal from background events.[13]

The energy spectrum of the two-electron events is analyzed to search for a peak at the Q-

value of ⁸²Se, which would be the signature of neutrinoless double beta decay.

Protocol 2: CUPID-0 - Cryogenic Calorimeter
(Scintillating Bolometer) Technique
The CUPID-0 experiment pioneered the use of scintillating bolometers for the search of ⁸²Se

double beta decay. This technique offers excellent energy resolution and powerful particle

identification capabilities.[4]

1. Enriched Crystal Production:

Procure Selenium-82 enriched to a high level (e.g., 95%).[4]

Synthesize high-purity Zinc Selenide (ZnSe) crystals using the enriched ⁸²Se.[4] These

crystals serve as both the source of the decay and the detector.

The CUPID-0 experiment utilized an array of 24 enriched Zn⁸²Se crystals.[4]

2. Detector Assembly and Cryogenics:

Each ZnSe crystal is coupled to a sensitive thermometer, typically a Neutron Transmutation

Doped (NTD) germanium thermistor.[4]

The crystal and thermistor assembly form a cryogenic calorimeter, or bolometer.

The array of bolometers is cooled to extremely low temperatures, close to absolute zero (~10

mK), in a dilution refrigerator.[4] At these temperatures, the heat capacity of the crystals is
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very low, and the energy deposited by a particle interaction results in a measurable

temperature increase.

Light detectors are also used to measure the scintillation light produced in the ZnSe crystals.

The simultaneous measurement of heat and light allows for efficient discrimination between

alpha and beta/gamma events, a crucial tool for background rejection.[4]

3. Shielding and Background Reduction:

The experiment is located deep underground at the Gran Sasso National Laboratory to

shield from cosmic rays.[4]

A multi-layered passive shield, typically made of high-purity copper and lead, surrounds the

cryostat to reduce external gamma radiation.

An active muon veto system can be used to tag and reject events coincident with cosmic

muons.

Strict protocols for material selection, cleaning, and detector assembly are followed to

minimize radioactive contamination.[11]

4. Data Acquisition and Analysis:

The temperature pulses from the thermistors and the light signals from the light detectors are

continuously recorded.

Pulse shape analysis is performed to determine the energy of each event and to discriminate

between different types of particles.[11]

The energy spectrum of the beta/gamma events is constructed.

A search for a peak at the Q-value of ⁸²Se is performed in the background-suppressed

energy spectrum.

Visualizations
Diagram 1: General Experimental Workflow
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Caption: Workflow for a Selenium-82 double beta decay experiment.
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Diagram 2: Logical Relationships of Experimental
Components
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Caption: Interrelation of key components in a double beta decay search.

Diagram 3: Selenium-82 Double Beta Decay Scheme
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Caption: Simplified decay scheme of Selenium-82 to Krypton-82.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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